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Compound of Interest

Compound Name: 1-Heptadecene

Cat. No.: B1198413 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core chemical and physical

properties of 1-heptadecene. The information is presented to support research, development,

and quality control activities involving this long-chain alkene.

Chemical and Physical Properties of 1-Heptadecene
1-Heptadecene is an unsaturated aliphatic hydrocarbon with the chemical formula C₁₇H₃₄.[1]

[2] It is a colorless to pale yellow liquid at room temperature.[3] Key identifying information and

physical properties are summarized in the tables below.

Table 1: General Chemical Information for 1-
Heptadecene
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Property Value Source(s)

Chemical Name 1-Heptadecene [1][2]

Synonyms
Heptadec-1-ene,

Hexahydroaplotaxene
[1][4]

CAS Number 6765-39-5 [1][3][4][5]

Molecular Formula C₁₇H₃₄ [1][3]

Molecular Weight 238.45 g/mol [1][3][5][6]

SMILES CCCCCCCCCCCCCCCC=C [2][5]

InChI Key
ADOBXTDBFNCOBN-

UHFFFAOYSA-N
[1][2][4][5]

Table 2: Physical Properties of 1-Heptadecene
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Property Value Conditions Source(s)

Appearance
Colorless to pale

yellow clear liquid
Ambient [3]

Melting Point
10 - 12 °C (50 - 53.6

°F)
760.00 mm Hg [3][5][7][8]

Boiling Point 300 °C (572 °F) 760.00 mm Hg [3][7][8]

157-159 °C (315-318

°F)
11 mmHg [5]

Density 0.785 - 0.790 g/mL 20 - 25 °C [3][5][7][8]

Refractive Index 1.441 - 1.446 20 °C [3][5][7]

Flash Point
110 - 140.8 °C (230 -

285 °F)
Closed Cup (TCC) [3][5][8]

Vapor Pressure 0.000454 mmHg 25 °C [3][9]

Solubility
Insoluble in water;

Soluble in alcohol
Ambient [3]

logP (o/w)
8.960 - 9.50

(estimated)
[3][9]

Experimental Protocols
While specific experimental records for the exact values cited above are not publicly available,

the following sections describe the general and standardized methodologies used to determine

the key physical properties of long-chain alkenes like 1-heptadecene.

Determination of Purity and Identification
Gas Chromatography-Mass Spectrometry (GC-MS) is a primary technique for assessing the

purity of 1-heptadecene and confirming its identity.

Experimental Workflow for GC-MS Analysis
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Figure 1. General Workflow for GC-MS Purity Analysis
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Figure 1. General Workflow for GC-MS Purity Analysis
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Determination of Physical Properties
The following diagrams illustrate the logical workflows for determining key physical constants.

Boiling Point Determination (Thiele Tube Method)
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Figure 2. Workflow for Boiling Point Determination
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Figure 2. Workflow for Boiling Point Determination
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Density Measurement (Pycnometer Method)

Figure 3. Workflow for Density Measurement
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Figure 3. Workflow for Density Measurement
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Refractive Index Measurement (Abbe Refractometer)

Figure 4. Workflow for Refractive Index Measurement
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Figure 4. Workflow for Refractive Index Measurement

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and identification of 1-
heptadecene.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of 1-heptadecene is characterized by signals

corresponding to the vinyl protons (=CH₂) and the terminal methyl group (-CH₃), as well as a

large signal for the methylene groups (-CH₂-) of the long alkyl chain.[9]

¹³C NMR: The carbon NMR spectrum shows distinct peaks for the two sp² hybridized

carbons of the double bond and a series of peaks for the sp³ hybridized carbons of the alkyl

chain.[9]

Infrared (IR) Spectroscopy
The IR spectrum of 1-heptadecene displays characteristic absorption bands for the C=C

double bond and the vinyl C-H bonds, which distinguish it from its saturated alkane

counterpart, heptadecane.[10][11]

Mass Spectrometry (MS)
Electron ionization mass spectrometry of 1-heptadecene yields a molecular ion peak

corresponding to its molecular weight, along with a characteristic fragmentation pattern for

long-chain alkenes.[10][12]

Reactivity and Stability
1-Heptadecene is a stable compound under normal conditions.[8] As an alkene, it will undergo

typical electrophilic addition reactions at the double bond. It is incompatible with strong

oxidizing agents.[8]

Conclusion
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This technical guide provides a summary of the core chemical and physical properties of 1-
heptadecene, along with generalized experimental workflows for their determination. The data

presented is intended to serve as a valuable resource for researchers, scientists, and

professionals in drug development and other fields where this compound is of interest. For

exacting applications, it is recommended to verify these properties on the specific batch of

material being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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